Cas no 91996-71-3 (Pyrido[3,4-b]pyrazin-3(4H)-one)

Pyrido[3,4-b]pyrazin-3(4H)-one is a heterocyclic compound featuring a fused pyridine-pyrazinone core structure, which serves as a versatile scaffold in medicinal chemistry and material science. Its rigid bicyclic framework offers stability and facilitates interactions with biological targets, making it valuable in drug discovery, particularly for kinase inhibitors and CNS-active agents. The compound's electron-rich aromatic system also lends itself to applications in organic electronics and coordination chemistry. Its synthetic adaptability allows for functionalization at multiple positions, enabling fine-tuning of physicochemical properties. The presence of both hydrogen bond acceptors and donors enhances its potential as a pharmacophore in rational drug design.

Pyrido[3,4-b]pyrazin-3(4H)-one structure

91996-71-3 structure

Product Name:Pyrido[3,4-b]pyrazin-3(4H)-one

CAS No:91996-71-3

MF:C₇H₅N₃O

MW:147.134100675583

CID:1083639

PubChem ID:28812113

Update Time:2025-06-07

Pyrido[3,4-b]pyrazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

- Pyrido[3,4-b]pyrazin-3(4H)-one
- Z1198311650
- AKOS005135905
- 91996-71-3
- 3H,4H-pyrido[3,4-b]pyrazin-3-one
- CS-0526897
- EN300-6474782
- 4H-pyrido[3,4-b]pyrazin-3-one
- SCHEMBL4137304
- 1,4,6-Triazanaphthalene, 3-hydroxy-
- DB-352665
- Inchi： 1S/C7H5N3O/c11-7-4-9-5-1-2-8-3-6(5)10-7/h1-4H,(H,10,11)
- InChI Key： DPUUMESTNLIFDE-UHFFFAOYSA-N
- SMILES： O=C1C=NC2C=CN=CC=2N1

Computed Properties

Exact Mass: 147.043261791g/mol
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 54.4Å²

Pyrido[3,4-b]pyrazin-3(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6474782-0.05g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	0.05g	$226.0	2023-07-06
Enamine	EN300-6474782-0.1g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	0.1g	$337.0	2023-07-06
Enamine	EN300-6474782-0.25g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	0.25g	$481.0	2023-07-06
Enamine	EN300-6474782-0.5g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	0.5g	$758.0	2023-07-06
Enamine	EN300-6474782-1.0g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	1.0g	$971.0	2023-07-06
Enamine	EN300-6474782-2.5g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	2.5g	$1903.0	2023-07-06
Enamine	EN300-6474782-5.0g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	5.0g	$2816.0	2023-07-06
Enamine	EN300-6474782-10.0g	3H,4H-pyrido[3,4-b]pyrazin-3-one	91996-71-3	95%	10.0g	$4176.0	2023-07-06
Aaron	AR01ZZ67-50mg	Pyrido[3,4-b]pyrazin-3(4H)-one	91996-71-3	95%	50mg	$336.00	2025-02-14
Aaron	AR01ZZ67-100mg	Pyrido[3,4-b]pyrazin-3(4H)-one	91996-71-3	95%	100mg	$489.00	2025-02-14